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Abstract
This technical guide provides a comprehensive overview of N-(2-sec-butylphenyl)-4-
methylbenzamide, a substituted aromatic amide. Due to the absence of a readily available

CAS number in common chemical databases, this document serves as a prospective guide for

researchers interested in the synthesis, characterization, and potential applications of this

compound. The guide is structured to provide a robust theoretical and practical framework,

drawing upon established principles of organic synthesis and the known properties of

structurally related N-aryl benzamides. We will detail a reliable synthetic protocol, predict key

physicochemical and spectroscopic properties, and discuss potential avenues for its application

in medicinal chemistry and materials science.

Introduction and Core Chemical Data
N-(2-sec-butylphenyl)-4-methylbenzamide is an aromatic amide characterized by a 4-

methylbenzoyl group attached to the nitrogen of a 2-sec-butylaniline moiety. The unique steric

and electronic features imparted by the ortho-sec-butyl group on the aniline ring and the methyl
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group on the benzoyl ring suggest that this molecule could have interesting pharmacological or

material properties. N-substituted benzamides are a well-established class of compounds with

a wide range of biological activities, including applications in oncology, neuroscience, and as

anti-inflammatory agents.[1][2]

As this specific molecule is not widely cataloged, this guide will provide the foundational

information required for its synthesis and subsequent investigation.

Core Chemical Data (Predicted)
Property Predicted Value Source/Rationale

IUPAC Name
N-(2-sec-butylphenyl)-4-

methylbenzamide
Standard Nomenclature

Molecular Formula C₁₈H₂₁NO From Structure

Molecular Weight 267.37 g/mol From Formula

Appearance
White to off-white crystalline

solid

Analogy to similar

benzamides[3]

Solubility

Soluble in organic solvents

(e.g., ethanol, DCM, ether),

insoluble in water

General property of N-aryl

amides[3]

Melting Point

Not determined; expected to

be in the range of similar

crystalline solids

-
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N-(2-sec-butylphenyl)-4-methylbenzamide Chemical Structure

> ]; }

Caption: Chemical Structure of N-(2-sec-butylphenyl)-4-methylbenzamide.

Proposed Synthesis Protocol: Schotten-Baumann
Reaction
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The synthesis of N-(2-sec-butylphenyl)-4-methylbenzamide can be reliably achieved through

the Schotten-Baumann reaction, a well-established method for the acylation of amines.[4][5]

This reaction involves the condensation of an amine (2-sec-butylaniline) with an acyl chloride

(4-methylbenzoyl chloride) in the presence of a base, typically aqueous sodium hydroxide.[3][6]

The base serves to neutralize the hydrochloric acid byproduct, preventing the protonation of

the starting amine and driving the reaction to completion.[3]

Reactants Reaction Conditions

Process

Product

2-sec-butylaniline

Schotten-Baumann Reaction

4-methylbenzoyl chloride Dichloromethane (DCM) / Water 10% Aqueous NaOH 0°C to Room Temperature

Separation and Washing

Recrystallization

N-(2-sec-butylphenyl)-4-methylbenzamide

Click to download full resolution via product page

Caption: Proposed synthetic workflow for N-(2-sec-butylphenyl)-4-methylbenzamide.

Experimental Protocol
Materials:
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2-sec-butylaniline

4-methylbenzoyl chloride

10% (w/v) Sodium Hydroxide (NaOH) solution

Dichloromethane (DCM)

Deionized Water

Anhydrous Magnesium Sulfate (MgSO₄)

Ethanol

Standard laboratory glassware and magnetic stirrer

Procedure:

In a 250 mL Erlenmeyer flask, dissolve 1.0 equivalent of 2-sec-butylaniline in 50 mL of DCM.

Add 50 mL of 10% aqueous NaOH solution to the flask.

Cool the biphasic mixture to 0°C in an ice bath with vigorous stirring.

Slowly add 1.05 equivalents of 4-methylbenzoyl chloride dropwise to the mixture over 15-20

minutes, ensuring the temperature remains below 10°C.

After the addition is complete, remove the ice bath and allow the reaction to stir vigorously at

room temperature for 1-2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine

is consumed.

Transfer the mixture to a separatory funnel. Separate the organic layer.

Wash the organic layer sequentially with 1 M HCl (2 x 30 mL), deionized water (2 x 30 mL),

and saturated brine (1 x 30 mL).
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Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced

pressure to yield the crude product.

Purify the crude solid by recrystallization from hot ethanol to obtain pure N-(2-sec-
butylphenyl)-4-methylbenzamide.

Predicted Physicochemical and Spectroscopic
Properties
The identity and purity of the synthesized compound should be confirmed through standard

analytical techniques. The following are predicted spectral characteristics based on the

structure and data from analogous compounds.[7][8][9]

Predicted Spectroscopic Data
Technique Predicted Key Features

¹H-NMR (CDCl₃, 400 MHz)

δ (ppm): 7.8-7.2 (m, 8H, Ar-H), 2.7-2.5 (m, 1H,

CH-sec-butyl), 2.4 (s, 3H, Ar-CH₃), 1.7-1.5 (m,

2H, CH₂-sec-butyl), 1.3 (d, 3H, CH₃-sec-butyl),

0.9 (t, 3H, CH₃-sec-butyl)

¹³C-NMR (CDCl₃, 100 MHz)

δ (ppm): ~166 (C=O), 145-125 (Ar-C), ~35 (CH-

sec-butyl), ~30 (CH₂-sec-butyl), ~22 (Ar-CH₃),

~20, ~12 (CH₃-sec-butyl)

FT-IR (KBr, cm⁻¹)

ν (cm⁻¹): 3300-3200 (N-H stretch), 3100-3000

(Ar C-H stretch), 2960-2850 (Aliphatic C-H

stretch), 1650-1630 (C=O stretch, Amide I),

1550-1510 (N-H bend, Amide II)

Mass Spec (ESI+) m/z: [M+H]⁺ = 268.16, [M+Na]⁺ = 290.14

Potential Applications and Future Research
N-substituted benzamides are a cornerstone in medicinal chemistry due to their diverse

pharmacological activities.[2][10] The unique structure of N-(2-sec-butylphenyl)-4-
methylbenzamide suggests several promising areas for investigation:
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Drug Discovery: The lipophilic sec-butyl group may enhance membrane permeability and

interaction with hydrophobic binding pockets in biological targets. Potential therapeutic areas

for screening include:

Oncology: As inhibitors of enzymes like histone deacetylases (HDACs).[1][11]

Neuroscience: As modulators of dopamine or serotonin receptors.[1]

Anti-inflammatory Agents: By targeting pathways such as NF-κB.[12]

Kinase Inhibition: N-arylbenzamides have been identified as potent LRRK2 inhibitors for

potential Parkinson's disease treatment.[13]

Materials Science: The rigid benzamide core can be incorporated into polymers or other

materials to confer specific thermal or mechanical properties.

Future research should focus on the synthesis and purification of this compound, followed by

comprehensive in vitro screening to identify any significant biological activity. Structure-activity

relationship (SAR) studies could then be initiated by modifying the substitution patterns on

either aromatic ring.

Safety and Handling
While specific toxicity data for N-(2-sec-butylphenyl)-4-methylbenzamide is unavailable,

standard precautions for handling new chemical entities should be observed.

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-

resistant gloves.

Handling: Handle in a well-ventilated area or a fume hood. Avoid inhalation of dust and

contact with skin and eyes.

Reagents: 4-methylbenzoyl chloride is a lachrymator and corrosive; handle with extreme

care. 2-sec-butylaniline is a toxic amine.

A comprehensive Safety Data Sheet (SDS) should be developed once the compound has been

synthesized and its properties characterized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b291036?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b291036?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

